A protocol for size separation of nanographenes†

RSC Advances Pub Date: 2019-10-21 DOI: 10.1039/C9RA07528C

Abstract

Top-down methods are convenient preparative methods for nanographenes, although the products consist of graphene fragments with a broad size distribution. We show that a combination of dialysis membranes (50, 25, 15, 8, and 2 kD) can conveniently separate nanographenes into five size distributions. The separated nanographenes can be employed as starting materials for carbon-based functional materials.

Graphical abstract: A protocol for size separation of nanographenes
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